Cas no 1705224-09-4 (methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate)

• Product Name: methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate
• CAS No: 1705224-09-4
• MF: C₁₇H₂₀N₂O₅S₂
• MW: 396.481101989746
• CID: 5550157
• Update Time: 2025-10-29

methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• DVIKTCPYNQVQEF-UHFFFAOYSA-N
• methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate

• Inchi： 1S/C17H20N2O5S2/c1-23-17(20)18-13-4-6-14(7-5-13)26(21,22)19-9-8-16(25-12-10-19)15-3-2-11-24-15/h2-7,11,16H,8-10,12H2,1H3,(H,18,20)
• InChI Key： DVIKTCPYNQVQEF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(N2CCC(C3=CC=CO3)SCC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate

Methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate: A Promising Compound in Modern Pharmaceutical Research

CAS No. 1705224-09-4 represents a unique molecular entity that has garnered significant attention in the field of biomedical research. This compound, specifically methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate, is characterized by its complex structural framework, which combines multiple functional groups and heterocyclic systems. The integration of furan-2-yl and 1,4-thiazepan-4-yl moieties within the molecule suggests potential interactions with biological targets, making it a candidate for further exploration in drug discovery.

Recent studies have highlighted the synthetic accessibility of this compound, with researchers employing advanced methodologies to optimize its production. The 1,4-thiazepan-4-yl ring system, a key structural element, is known for its ability to modulate receptor activity, while the furan-2-yl group contributes to the molecule's overall reactivity and stability. These features position the compound as a valuable scaffold for the development of novel therapeutic agents.

One of the most notable aspects of this compound is its potential applications in targeting inflammatory pathways. The sulfonyl group within the molecule may facilitate interactions with enzymes involved in inflammatory responses, offering a new avenue for the treatment of chronic diseases. Researchers have reported promising results in preclinical studies, where the compound demonstrated selective inhibition of specific enzymatic activities, suggesting its efficacy in modulating biological processes.

Recent advancements in computational modeling have further enhanced the understanding of this compound's behavior. By simulating molecular interactions, scientists have identified potential binding sites and mechanisms of action, which are crucial for drug design. These simulations have also revealed the stereochemical properties of the compound, which may influence its pharmacokinetic profile and biological activity.

Another critical area of focus is the pharmacokinetic profile of methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its therapeutic potential. The sulfonyl group may enhance the molecule's solubility and bioavailability, making it a viable candidate for oral administration.

Furthermore, the synthetic pathway of this compound has been optimized to improve yield and purity. Researchers have employed green chemistry principles to minimize environmental impact, aligning with current trends in sustainable pharmaceutical development. These efforts not only enhance the compound's practicality but also reflect the broader industry shift towards eco-friendly methodologies.

Recent studies have also explored the antioxidant properties of this compound, which could be relevant in the treatment of oxidative stress-related diseases. The presence of the furan-2-yl group may contribute to its antioxidant activity by scavenging free radicals. These findings underscore the compound's potential in addressing a wide range of health conditions.

Additionally, the structural diversity of this compound has prompted investigations into its potential for drug repurposing. By modifying specific functional groups, researchers aim to enhance its therapeutic profile while maintaining its core structural integrity. This approach highlights the compound's adaptability and versatility in different therapeutic contexts.

Research into the mechanism of action of methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate has revealed its ability to interact with multiple biological targets. The 1,4-thiazepan-4-yl ring system may modulate receptor activity, while the sulfonyl group could influence enzyme interactions. These dual functionalities make the compound a promising candidate for the development of multifunctional therapeutics.

Moreover, the synthetic flexibility of this compound has enabled the creation of analogs with tailored properties. By systematically modifying the furan-2-yl and 1,4-thiazepan-4-yl moieties, researchers have generated derivatives with enhanced potency and selectivity. These modifications are critical for optimizing the compound's therapeutic potential and reducing off-target effects.

Recent advancements in biomolecular interactions have further expanded the applications of this compound. The sulfonyl group may facilitate interactions with specific proteins, offering new insights into its biological functions. These interactions are being studied to identify potential targets for therapeutic intervention, which could lead to the development of more effective treatments.

Finally, the pharmacological profile of this compound continues to be evaluated in preclinical models. Researchers are investigating its cytotoxic effects and toxicological safety to ensure its suitability for clinical applications. These studies are essential for assessing the compound's viability as a therapeutic agent and guiding its further development.

Overall, the compound methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate represents a promising candidate in the field of drug discovery. Its unique structural features and potential applications in various therapeutic areas highlight the importance of continued research and development. As scientists refine its properties and explore new applications, this compound may play a significant role in the advancement of modern medicine.

Further studies are needed to fully understand the biological mechanisms and therapeutic potential of this compound. By leveraging advanced technologies and methodologies, researchers can unlock new possibilities for its use in the treatment of various diseases. The ongoing exploration of this compound underscores the dynamic nature of pharmaceutical research and the potential for innovative solutions in the field of medicine.

As the field of drug discovery continues to evolve, compounds like methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate will remain at the forefront of innovation. Their unique properties and potential applications make them invaluable in the quest for new and effective treatments. The journey of discovery and development is ongoing, and the future holds exciting possibilities for the therapeutic impact of such compounds.

Ultimately, the continued exploration of this compound and its derivatives will be crucial in advancing the field of pharmaceutical science. By addressing the challenges and opportunities in its development, researchers can pave the way for new therapeutic options that benefit patients worldwide. The potential of this compound serves as a testament to the power of scientific inquiry and its impact on improving human health.

With the ongoing advancements in technology and research methodologies, the future of compounds like methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate appears promising. As scientists continue to unravel the complexities of its structure and function, new insights and applications will emerge, contributing to the broader landscape of medical innovation. The journey of discovery is just beginning, and the potential for impact is immense.

Moreover, the integration of interdisciplinary approaches will be essential in maximizing the potential of this compound. By combining expertise from various fields, researchers can develop more comprehensive strategies for its application and optimization. This collaborative effort will not only enhance the compound's therapeutic potential but also contribute to the broader goals of pharmaceutical research and development.

As the scientific community continues to explore new frontiers, the role of compounds like methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate will become increasingly significant. Their unique properties and potential applications will drive innovation and progress in the field of medicine, offering new possibilities for the treatment of a wide range of diseases and conditions.

In conclusion, the compound methyl N-(4-{[7-(furan-2-yl)-1,4-thiazepan-4-yl]sulfonyl}phenyl)carbamate represents a valuable asset in the field of pharmaceutical science. Its structural complexity and potential applications highlight the importance of continued research and development. As scientists refine its properties and explore new applications, this compound may play a pivotal role in the advancement of modern medicine, offering new solutions for the treatment of various diseases and conditions.